molecular formula C23H26N8O2 B2577345 (E)-1-(4-(4-(1H-imidazol-1-yl)-6-morpholino-1,3,5-triazin-2-yl)piperazin-1-yl)-3-phenylprop-2-en-1-one CAS No. 1203431-16-6

(E)-1-(4-(4-(1H-imidazol-1-yl)-6-morpholino-1,3,5-triazin-2-yl)piperazin-1-yl)-3-phenylprop-2-en-1-one

Cat. No. B2577345
CAS RN: 1203431-16-6
M. Wt: 446.515
InChI Key: VQVVRUUDTRRFMJ-VOTSOKGWSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(E)-1-(4-(4-(1H-imidazol-1-yl)-6-morpholino-1,3,5-triazin-2-yl)piperazin-1-yl)-3-phenylprop-2-en-1-one is a useful research compound. Its molecular formula is C23H26N8O2 and its molecular weight is 446.515. The purity is usually 95%.
BenchChem offers high-quality (E)-1-(4-(4-(1H-imidazol-1-yl)-6-morpholino-1,3,5-triazin-2-yl)piperazin-1-yl)-3-phenylprop-2-en-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-1-(4-(4-(1H-imidazol-1-yl)-6-morpholino-1,3,5-triazin-2-yl)piperazin-1-yl)-3-phenylprop-2-en-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Imidazole Derivatives in Cancer Research

Imidazole derivatives, including antifungals like clotrimazole, econazole, and ketoconazole, have shown potential in cancer research. These compounds act by inhibiting the cytochrome P450-dependent enzyme lanosterol 14-α-demethylase and have been investigated for their anti-cancer functions. The disruption of the glycolytic pathway, blockage of Ca2+ influx, and nonspecific inhibition of CYP450 enzymes are among the main mechanisms attributed to their anti-neoplastic activities. This indicates a promising avenue for repurposing these antifungals in cancer treatment, either alone or in combination with conventional therapeutics (Yardimci, 2020).

Piperazine and Morpholine: Pharmaceutical Applications

Piperazine and morpholine derivatives have been acknowledged for their broad spectrum of pharmaceutical applications. These structures serve as key scaffolds in the development of various therapeutic agents, showcasing a wide range of pharmacophoric activities. The review on piperazine and morpholine derivatives highlights the significant advancements in the synthesis of these compounds and their potent pharmacological actions, emphasizing their versatility and importance in drug design (Mohammed et al., 2015).

Triazines in Drug Development

Triazine derivatives hold a crucial role in medicinal chemistry due to their extensive biological and pharmacological potential. These compounds have been explored for developing treatments for various pathological conditions, including inflammation, cancer, and infections. The review of triazines in drug development discusses the structural variations among triazine derivatives and their antimicrobial, anticancer, and other bioactivities. This underscores the importance of triazines in the rational design of new therapeutic agents (Dubey et al., 2022).

properties

IUPAC Name

(E)-1-[4-(4-imidazol-1-yl-6-morpholin-4-yl-1,3,5-triazin-2-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H26N8O2/c32-20(7-6-19-4-2-1-3-5-19)28-10-12-29(13-11-28)21-25-22(30-14-16-33-17-15-30)27-23(26-21)31-9-8-24-18-31/h1-9,18H,10-17H2/b7-6+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VQVVRUUDTRRFMJ-VOTSOKGWSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1C2=NC(=NC(=N2)N3C=CN=C3)N4CCOCC4)C(=O)C=CC5=CC=CC=C5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1CN(CCN1C2=NC(=NC(=N2)N3C=CN=C3)N4CCOCC4)C(=O)/C=C/C5=CC=CC=C5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H26N8O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

446.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(E)-1-(4-(4-(1H-imidazol-1-yl)-6-morpholino-1,3,5-triazin-2-yl)piperazin-1-yl)-3-phenylprop-2-en-1-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.